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Compound of Interest

Compound Name: 2-Phenoxyethyl isobutyrate

Cat. No.: B122394 Get Quote

Essential Safety Precautions for Handling 2-
Phenoxyethyl Isobutyrate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides immediate and essential safety and

logistical information for handling 2-Phenoxyethyl isobutyrate, including personal protective

equipment (PPE) guidelines, handling procedures, and disposal plans.

Hazard Overview
2-Phenoxyethyl isobutyrate is a colorless liquid commonly used as a flavoring and fragrance

agent.[1][2] While it is not classified as a hazardous substance under the Globally Harmonized

System (GHS) by all suppliers, some safety data sheets (SDS) indicate potential hazards.[1][3]

[4] These include being harmful to aquatic life with long-lasting effects, and potentially causing

mild skin irritation.[2][3] One source also classifies it as a combustible liquid that is harmful if

swallowed and can cause both skin and serious eye irritation.[5] Given the variability in

reported hazards, a cautious approach to handling is recommended.

Personal Protective Equipment (PPE)
The following PPE is essential to minimize exposure and ensure safety when handling 2-
Phenoxyethyl isobutyrate.

1. Eye and Face Protection:
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Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH

(US) standards.[1] This will protect against potential splashes of the chemical.

2. Skin Protection:

Gloves: Chemical-resistant gloves are required.[3] Always inspect gloves for any signs of

degradation or puncture before use. After handling, wash and dry your hands thoroughly.[1]

Lab Coat/Protective Clothing: Wear a standard lab coat. For tasks with a higher risk of

splashing or exposure, fire/flame resistant and impervious clothing should be worn.[1]

Contaminated clothing should be removed immediately, and the skin rinsed with water.

3. Respiratory Protection:

Under normal laboratory conditions with adequate ventilation, respiratory protection is not

typically required.[2][3]

However, if you are working in conditions with high vapor concentrations, aerosol formation,

or in an area with insufficient ventilation, a full-face respirator with an appropriate organic

vapor cartridge should be used.[1][2]

Handling and Storage Procedures
Safe Handling:

Work in a well-ventilated area to avoid the buildup of vapors.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory.[2]

Keep the chemical away from heat, sparks, and open flames.[2][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

All equipment used for handling must be properly grounded to prevent static discharges.[3]

Storage:
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Store in a cool, well-ventilated place.[2]

Keep the container tightly closed when not in use.[2]

Spill and Disposal Plan
In Case of a Spill:

Evacuate the immediate area.

Eliminate all ignition sources.[3]

Wear the appropriate PPE as outlined above.

For small spills, absorb the chemical with an inert material such as dry sand or earth, and

place it into a suitable container for disposal.[3]

For large spills, dike the area to prevent spreading and contact the appropriate

environmental health and safety team for disposal.[3]

Avoid allowing the spill to enter drains or waterways, as it is harmful to aquatic life.[2][3]

Waste Disposal:

Dispose of unused product and contaminated materials in accordance with local, regional,

and national regulations.[2] This should be done through a licensed professional waste

disposal service.[6]

Do not reuse empty containers.[6]

Quantitative Data
The following table summarizes key quantitative data for 2-Phenoxyethyl isobutyrate.
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Property Value

CAS Number 103-60-6

Molecular Formula C12H16O3

Molecular Weight 208.26 g/mol

Appearance Colorless, clear liquid

Boiling Point 275.3 °C at 99 kPa

Melting Point < -20 °C

Flash Point 137 °C

Water Solubility 0.196 g/L at 20 °C

Density 1.05 g/cm³ at 20 °C

Vapor Pressure 0.77 Pa at 25 °C

log Pow 3.2 at 24 °C

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 2-Phenoxyethyl isobutyrate.
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PPE Selection for 2-Phenoxyethyl isobutyrate Handling

Task Assessment

PPE Requirements

Conditions & Actions

Start: Handling 2-Phenoxyethyl isobutyrate

Assess the Task:
- Scale of work

- Potential for splash
- Ventilation

Eye Protection:
Safety Goggles with Side Shields

Skin Protection:
- Chemical-Resistant Gloves

- Lab Coat

Is ventilation adequate and no risk of aerosolization?Proceed with Handling

Additional impervious clothing may be needed

Respiratory Protection:
Full-face Respirator with Organic Vapor CartridgeIs there a significant risk of splashing?

NoYes

No

Yes

Click to download full resolution via product page

Caption: Decision workflow for PPE selection when handling 2-Phenoxyethyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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